Cas no 459133-69-8 (3-Iodo-5-nitro-1H-indazole-1-carboxylic Acid tert-Butyl Ester)

3-Iodo-5-nitro-1H-indazole-1-carboxylic Acid tert-Butyl Ester is a versatile intermediate in organic synthesis, particularly valuable for constructing indazole-based scaffolds. The presence of both iodo and nitro functional groups enhances its reactivity, enabling selective cross-coupling reactions and further derivatization. The tert-butyl ester moiety offers stability under various conditions while remaining cleavable for downstream modifications. This compound is particularly useful in medicinal chemistry and materials science, where precise functionalization of heterocyclic systems is required. Its well-defined structure and high purity make it a reliable building block for research and industrial applications requiring tailored indazole derivatives.

3-Iodo-5-nitro-1H-indazole-1-carboxylic Acid tert-Butyl Ester structure

459133-69-8 structure

Product Name:3-Iodo-5-nitro-1H-indazole-1-carboxylic Acid tert-Butyl Ester

CAS No:459133-69-8

MF:C₁₂H₁₂IN₃O₄

MW:389.145854949951

MDL:MFCD11110274

CID:1006757

PubChem ID:46835639

Update Time:2025-06-06

3-Iodo-5-nitro-1H-indazole-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

- 1-Boc-3-Iodo-5-nitro-1H-indazole
- 1H-INDAZOLE-1-CARBOXYLIC ACID,3-IODO-5-NITRO-,1,1-DIMETHYLETHYL ESTER
- tert-butyl 3-iodo-5-nitro-1H-indazole-1-carboxylate
- tert-butyl 3-iodo-5-nitroindazole-1-carboxylate
- 3-Iodo-5-nitro-indazole-1-carboxylic acid tert-butyl ester
- A872316
- AM803930
- DTXSID60676508
- ZHDZMZIIIKQAGB-UHFFFAOYSA-N
- 459133-69-8
- SS-6006
- 3-IODO-5-NITRO-1H-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- SCHEMBL2573606
- MFCD11110274
- TERT-BUTYL3-IODO-5-NITRO-1H-INDAZOLE-1-CARBOXYLATE
- AKOS015841610
- MB09334
- DB-057861
- CS-0046947
- 3-Iodo-5-nitro-1H-indazole-1-carboxylic Acid tert-Butyl Ester
- MDL： MFCD11110274
- Inchi： 1S/C12H12IN3O4/c1-12(2,3)20-11(17)15-9-5-4-7(16(18)19)6-8(9)10(13)14-15/h4-6H,1-3H3
- InChI Key： ZHDZMZIIIKQAGB-UHFFFAOYSA-N
- SMILES： IC1C2C=C(C=CC=2N(C(=O)OC(C)(C)C)N=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 388.98700
Monoisotopic Mass: 388.98725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 407
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 89.9Å²

Experimental Properties

Density: 1.81±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.5 g/l) (25 º C),
PSA: 89.94000
LogP: 3.85550

3-Iodo-5-nitro-1H-indazole-1-carboxylic Acid tert-Butyl Ester Pricemore >>

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abcr	AB359555-1 g	tert-Butyl 3-iodo-5-nitro-1H-indazole-1-carboxylate, 97%; .	459133-69-8	97%	1 g	€305.50	2023-07-19
abcr	AB359555-5 g	tert-Butyl 3-iodo-5-nitro-1H-indazole-1-carboxylate, 97%; .	459133-69-8	97%	5 g	€1,019.50	2023-07-19